Cas no 23862-40-0 (2,4,5-Pyridinetriamine,3,6-difluoro-)

2,4,5-Pyridinetriamine,3,6-difluoro- structure
23862-40-0 structure
Product Name:2,4,5-Pyridinetriamine,3,6-difluoro-
CAS No:23862-40-0
MF:C5H6F2N4
MW:160.124746799469
CID:240247
Update Time:2024-01-26

2,4,5-Pyridinetriamine,3,6-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Pyridinetriamine,3,6-difluoro-
    • Pyridine,2,4,5-triamino-3,6-difluoro- (8CI)
    • 2,4,5-triamino-difluoropyridine
    • Pyridine, 2,4,5-triamino-3,6-difluoro- (8CI)
    • Difluoro acetyl pyridine oniuM
    • 2,4,5-Pyridinetriamine, 3,6-difluoro-
    • Inchi: 1S/C5H6F2N4/c6-1-2(8)3(9)4(7)11-5(1)10/h9H2,(H4,8,10,11)
    • InChI Key: KMFJGRQMEMXBSR-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(F)=C(N)C(N)=C1F

Computed Properties

  • Exact Mass: 160.056
  • Monoisotopic Mass: 160.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91A^2

Experimental Properties

  • Density: 1.635±0.06 g/cm3(Predicted)
  • Boiling Point: 389.1±37.0 °C(Predicted)
  • pka: 1.81±0.10(Predicted)
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